Cas no 42997-96-6 (5-Bromo-2-ethylpentanoic acid)

• Product Name: 5-Bromo-2-ethylpentanoic acid
• CAS No: 42997-96-6
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 2827476
• PubChem ID: 15591709
• Update Time: 2025-04-21

5-Bromo-2-ethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-ETHYLPENTANOIC ACID
• 42997-96-6
• SCHEMBL1554383
• DTXSID60575325
• 5-Bromo-2-ethylpentanoic acid

• Inchi： 1S/C7H13BrO2/c1-2-6(7(9)10)4-3-5-8/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： SYHCXSQXKZKYIW-UHFFFAOYSA-N
• SMILES： BrCCCC(C(=O)O)CC

Computed Properties

• Exact Mass: 208.00989Da
• Monoisotopic Mass: 208.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų